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Compound of Interest

Compound Name: Methyl nonanoate

Cat. No.: B163019 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment.

This guide provides essential, immediate safety and logistical information for the proper

disposal of methyl nonanoate, a combustible liquid commonly used in laboratory settings.

Key Safety and Physical Properties
Adherence to safety protocols begins with understanding the substance's properties. Below is a

summary of key quantitative data for methyl nonanoate.
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Property Value

CAS Number 1731-84-6

Molecular Formula C10H20O2

Molecular Weight 172.27 g/mol

Appearance Colorless to almost colorless clear liquid[1]

Odor Aromatic

Boiling Point 213 °C / 415.4 °F @ 760 mmHg[2]

Melting Point -30 °C / -22 °F[2]

Flash Point 81 °C / 177.8 °F - 87 °C / 188.6 °F[2][3]

Density 0.875 g/cm³ at 20 °C (68 °F)[4]

Solubility in Water Not miscible or difficult to mix[4]

Immediate Safety and Handling Precautions
Methyl nonanoate is classified as a combustible liquid[2][4]. Therefore, it is crucial to keep it

away from heat, sparks, open flames, and hot surfaces[1][2][4][5]. When handling this

chemical, always wear appropriate personal protective equipment (PPE), including protective

gloves, protective clothing, eye protection, and face protection[4][5]. Ensure adequate

ventilation to avoid inhalation of vapors[3].

In the event of a spill, immediately remove all sources of ignition. For small spills, absorb the

liquid with an inert material such as sand, diatomite, or universal binders[3][4]. For larger spills,

first cover with sand or earth before collection[6]. The collected material should be placed in a

suitable, closed container for disposal[2][3]. Do not allow the product to enter sewers or surface

and ground water[4].

Step-by-Step Disposal Procedure
The proper disposal of methyl nonanoate must be in accordance with local, regional, and

national regulations[4]. It is imperative to consult these regulations to ensure complete and

accurate classification of the waste[2].
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Experimental Protocol for Disposal:

Waste Identification: Characterize the methyl nonanoate waste. Determine if it is mixed with

other substances, which may alter its hazardous properties.

Containerization: Place the waste methyl nonanoate in a clearly labeled, sealed, and

compatible container. Ensure the container is suitable for flammable liquids.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents[2][3]. The storage area should be a

designated and approved location for hazardous waste.

Waste Disposal Request: Contact your institution's Environmental Health and Safety (EHS)

office or a licensed chemical waste disposal contractor to arrange for pickup and disposal.

Provide them with the complete chemical name and any other relevant information about the

waste.

Documentation: Maintain a record of the disposal, including the date, quantity, and method of

disposal, as required by your institution and local regulations.

It is important to note that methyl nonanoate should not be disposed of with household

garbage or allowed to reach the sewage system[4].

Logical Workflow for Methyl Nonanoate Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of methyl nonanoate.
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Fig. 1: Methyl Nonanoate Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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